Cas no 363-23-5 (13,14-Dihydro-15-ketoPGE2)

• Product Name: 13,14-Dihydro-15-ketoPGE2
• CAS No: 363-23-5
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• MDL: MFCD00135217
• CID: 310984
• PubChem ID: 5280711
• Update Time: 2025-11-02

13,14-Dihydro-15-ketoPGE2 Chemical and Physical Properties

Names and Identifiers

• Prost-5-en-1-oic acid,11-hydroxy-9,15-dioxo-, (5Z,11a)-
• (Z)-7-[(1R,2R,3R)-3-hydroxy-5-oxo-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid
• 13,14-dihydro-15-keto Prostaglandin E2
• 13,14-dihydro-15-keto Prostaglandin E2 Lipid Maps MS Standard
• 13,14-Dihydro-15-keto-PGE2
• 15-Keto-13,14-dihydro-PGE2
• 15-keto-13,14-dihydroprostaglandin E2
• dhk-PGE2
• PGEM
• Prost-5-en-1-oic acid, 11-hydroxy-9,15-dioxo-, (5Z,11alpha)-
• PGE2, 13,14-dihydro15-oxo
• PGE2 13,14-dihydro
• 11-alpha-hydroxy-9,15-dioxoprost-5-enoic acid
• 363-23-5
• 13,14-DIHYDRO-15-KETOPROSTAGLANDINE2
• 13,14-Dihydro-15-ketoPGE2
• CAS_363-23-5
• SR-01000946429
• 363-23-5 (unlabeled)
• 13,14-Dihydro-15-keto PGE2
• 13,14-Dihydro-15-ketoprostaglandin E2
• 13,14-dihydro-15-oxo-prostaglandin E2
• SCHEMBL13958223
• C04671
• Prostaglandin EM
• PD020584
• LMFA03010031
• (5Z)-(15S)-11alpha-Hydroxy-9,15-dioxoprostanoate
• CUJMXIQZWPZMNQ-XYYGWQPLSA-N
• 13,14-dihydro-15-keto Prostaglandin E2-d4
• 13,14-dihydro-15-keto Prostaglandin E2 Lipid Maps(R) MS Standard
• KH(2)PGE(2)
• Q27098097
• SR-01000946429-1
• BDBM82093
• DTXSID30869647
• 11-alpha-hydroxy-9,15-dioxoprost-5-enoate
• HMS3648H15
• 13,14-dihydro-15-keto-Prostaglandin E2
• 9,15-dioxo-11R-hydroxy-5Z-prostenoic acid
• (5Z)-11alpha-hydroxy-9,15-dioxoprost-5-enoic acid
• CHEBI:15550
• (5Z)-11alpha-Hydroxy-9,15-dioxoprostanoate
• G91320

• MDL： MFCD00135217
• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-17,19,23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,19-/m1/s1
• InChI Key： CUJMXIQZWPZMNQ-XYYGWQPLSA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)=O

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.086
• Boiling Point: 538.1°Cat760mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.504
• PSA: 91.67000
• LogP: 3.68330

13,14-Dihydro-15-ketoPGE2 Security Information

• Hazardous Material transportation number：UN 1231 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38-67-66-36
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 13,14-Dihydro-15-ketoPGE2

Introduction to 13,14-Dihydro-15-ketoPGE2 (CAS No. 363-23-5)

13,14-Dihydro-15-ketoPGE2, chemically designated as (5Z,13E)-9α,11α-dihydroxy-6-keto-prostacyclin-1,2-diacetate, is a significant derivative of prostaglandin (PG) E2. This compound, identified by its CAS number 363-23-5, has garnered considerable attention in the field of pharmacology and immunology due to its unique biochemical properties and therapeutic potential. As a metabolite of PGE2, 13,14-Dihydro-15-ketoPGE2 plays a crucial role in modulating inflammatory responses and vascular homeostasis.

The chemical structure of 13,14-Dihydro-15-ketoPGE2 features a cyclopentane ring fused with a hydrophobic side chain, which is characteristic of prostaglandins. The presence of two hydroxyl groups at the 9α and 11α positions, along with a keto group at the 6 position, contributes to its potent biological activity. This configuration allows 13,14-Dihydro-15-ketoPGE2 to interact with specific prostaglandin receptors, primarily the EP1, EP2, EP3, and DP receptors, thereby eliciting a range of physiological effects.

Recent research has highlighted the therapeutic implications of 13,14-Dihydro-15-ketoPGE2 in various clinical scenarios. One of the most promising applications is in the management of inflammatory diseases. Studies have demonstrated that 13,14-Dihydro-15-ketoPGE2 can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). This effect is attributed to its ability to modulate the activity of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation.

In addition to its anti-inflammatory properties, 13,14-Dihydro-15-ketoPGE2 has shown potential in cardiovascular research. Prostaglandins, including derivatives like 13,14-Dihydro-15-ketoPGE2, are known to influence vascular tone and blood pressure regulation. Emerging evidence suggests that this compound may help in preventing platelet aggregation and reducing thrombus formation, making it a candidate for the prevention and treatment of cardiovascular diseases.

The compound's mechanism of action is further complicated by its interaction with microsomal prostaglandin E synthase 1 (mPGES1), an enzyme involved in the synthesis of PGE2 metabolites. By inhibiting mPGES1, 13,14-Dihydro-15-ketoPGE2 can reduce the levels of other pro-inflammatory prostaglandins, thereby providing a dual mechanism of action against inflammation.

Preclinical studies have also explored the role of 13,14-Dihydro-15-ketoPGE2 in cancer research. PGE2 is known to promote tumor growth and angiogenesis through various signaling pathways. Conversely, inhibiting PGE2 metabolism or its receptor activity has been shown to suppress tumor progression. The administration of 13,14-Dihydro-15-ketoPGE2 has demonstrated promise in reducing tumor size and inhibiting metastasis in animal models. These findings have prompted further investigation into its potential as an anti-cancer agent.

The synthesis and purification of 13,14-Dihydro-15-ketoPGE2 are critical for ensuring its efficacy in therapeutic applications. Advanced synthetic methodologies have been developed to produce high-purity batches of this compound. Techniques such as solid-phase synthesis and chiral resolution have improved yield and enantiomeric purity significantly. These advancements are essential for translating preclinical findings into clinical trials where consistency and quality are paramount.

Clinical trials investigating 13,14-Dihydro-15-ketoPGE2 are ongoing across multiple therapeutic areas. In rheumatoid arthritis patients, for instance, early-phase trials have shown that treatment with this compound can reduce disease activity without significant side effects. Similarly, studies in chronic pain conditions indicate that 13,14-Dihydro-15-ketoPGE2 may offer relief by modulating pain signaling pathways without the risk of opioid-related adverse effects.

The future direction of research on 13,14-Dihydro-15-ketoPGE2 includes exploring its role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Emerging evidence suggests that prostaglandins may play a role in neuroprotection and cognitive function. By modulating inflammatory processes in the brain, 13 ,14 -Dihydro -15 -keto PGE 2 may offer therapeutic benefits in these conditions.

In conclusion, 13 ,14 -Dihydro -15 -keto PGE 2 (CAS No .363 -23 -5) is a multifaceted compound with significant therapeutic potential across various medical conditions . Its ability to modulate inflammatory responses , vascular function , and even cancer progression makes it an attractive candidate for further clinical development . As research continues to uncover new mechanisms and applications, 13 ,14 -Dihydro -15 -keto PGE 2 is poised to play an increasingly important role in modern medicine .